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Antibacterial Activity Profile

The table below summarizes the in vitro antibacterial activity of pefloxacin mesylate dihydrate against a

range of bacterial strains, as measured by Minimum Inhibitory Concentrations (MICs):

Bacterial Strain / Group MIC Range or MIC₉₀ (mg/L) Activity Level

Gram-negative Bacteria

Escherichia coli 0.03 - 0.5 [1]; MIC₉₀: 0.12 [2] Highly Active

Klebsiella spp. ≤ 0.5 [2] Highly Active

Salmonella spp. MIC₅₀/MIC₉₀: 0.12/1.0 [1] Highly Active

Shigella spp. MIC₅₀/MIC₉₀: 0.06/0.06 [1] Highly Active

Proteus spp. 0.03 - 4 [1] Highly Active

Pseudomonas aeruginosa 1 - 4 [1]; MIC₉₀: 4 [2] Moderately Active

Acinetobacter spp. 1 - 4 [1] Moderately Active
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Bacterial Strain / Group MIC Range or MIC₉₀ (mg/L) Activity Level

Gram-positive Bacteria

Staphylococcus aureus (including MRSA) 0.125 - 0.5 [1]; 4 [3] Active to Moderately Active

Coagulase-negative Staphylococci 0.125 - 0.5 [1] Active

Streptococcus spp. 4 [3] Moderately Active

Other Bacteria

Bacteroides fragilis (Anaerobic) MIC₉₀: 16 [2] Poorly Active / Resistant

Legionella pneumophila MIC₅₀/MIC₉₀: 1.0/1.0 [1] Moderately Active

Mycoplasma spp. MIC₅₀/MIC₉₀: 2/8 [1] Poorly Active

Experimental Protocols

Broth Microdilution Method for MIC Determination

This standard method determines the lowest concentration of antibiotic that prevents visible bacterial growth

[3] [1].

Preparation of Reagents

Antibiotic Stock Solution: Dissolve pefloxacin mesylate dihydrate in sterile water to a high

concentration (e.g., 1-10 mg/mL). Filter sterilize and aliquot for storage at -20°C [4].
Broth Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for non-fastidious bacteria

[3].
Inoculum: Prepare a bacterial suspension in sterile saline or broth, adjusted to a 0.5

McFarland standard, then further dilute in broth to achieve a final inoculum of approximately 5 ×
10⁵ CFU/mL in each well [3].

Procedure
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Serially dilute the antibiotic stock solution in a 96-well microtiter plate containing broth.

Add the prepared bacterial inoculum to each well. Include growth control (bacteria without
antibiotic) and sterility control (broth only) wells.

Incubate the plates at 35±2°C for 16-20 hours in ambient air.

Result Interpretation

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of pefloxacin that

completely inhibits visible bacterial growth [3] [1].
The Minimum Bactericidal Concentration (MBC) can be determined by subculturing from

clear wells onto agar plates. The MBC is the lowest concentration that kills ≥99.9% of the initial
inoculum [3].

Pefloxacin Disk Diffusion Test for Fluoroquinolone Resistance
Screening

CLSI and EUCAST recommend a 5 μg pefloxacin disk as a surrogate marker for detecting fluoroquinolone

resistance in Salmonella spp. and other Enterobacterales [5] [6].

Procedure

Inoculate a Mueller-Hinton agar plate with a bacterial suspension standardized to 0.5
McFarland.

Apply a 5 μg pefloxacin disk to the inoculated agar surface.
Incubate at 35±2°C for 16-18 hours in ambient air.

Interpretation

Measure the diameter of the zone of inhibition.
CLSI Criteria: Zone diameter ≤23 mm = Resistant; ≥24 mm = Susceptible [5].

EUCAST Criteria: Zone diameter <24 mm = Resistant; ≥24 mm = Susceptible [5].
Quality Control: For E. coli ATCC 25922, the zone diameter should be 25-31 mm, with a target

of 28 mm [5].
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Prepare Bacterial Inoculum
(0.5 McFarland Standard)

Apply 5μg Pefloxacin Disk
to Mueller-Hinton Agar

Incubate
35±2°C for 16-18 hours

Measure Zone of Inhibition

Interpret Results per CLSI/EUCAST:
≤23mm Resistant, ≥24mm Susceptible

Click to download full resolution via product page

Mechanism of Action

Pefloxacin exerts its bactericidal effect by targeting two essential bacterial enzymes: DNA gyrase

(topoisomerase II) and topoisomerase IV. DNA gyrase is primarily responsible for introducing negative

supercoils into DNA, while topoisomerase IV decatenates linked daughter chromosomes after replication. By

inhibiting these enzymes, pefloxacin blocks DNA replication and transcription, leading to rapid bacterial cell

death [1] [2].
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Key Considerations for Testing

Metabolite Activity: Pefloxacin is metabolized to N-demethyl pefloxacin (norfloxacin), which

possesses antibacterial activity similar to the parent drug. The combination of pefloxacin and its
metabolite can show a broader spectrum and greater potency than pefloxacin alone [7].

Variable Conditions: The antibacterial activity can be influenced by factors such as inoculum size,
pH of the medium, and incubation atmosphere. Adherence to standardized protocols is crucial for

reproducible results [3].
Resistance Mechanisms: Pefloxacin is effective at detecting chromosomal mutations in genes like

gyrA and parC. However, it may not reliably detect all plasmid-mediated resistance mechanisms,
such as aac(6')-Ib-cr, which specifically protects ciprofloxacin and norfloxacin [5].

I hope these detailed application notes and protocols assist in your research and drug development efforts.

Should you require further clarification on any of the methodologies, please feel free to ask.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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